Cas no 130675-16-0 ((1R)-1-(4-Methoxyphenyl)-3,7-dimethyl-3-vinyloctane-1,7-diol)
130675-16-0 structure
Product Name:(1R)-1-(4-Methoxyphenyl)-3,7-dimethyl-3-vinyloctane-1,7-diol
CAS No:130675-16-0
MF:C19H30O3
MW:306.439706325531
CID:102528
PubChem ID:14610676
Update Time:2025-04-18
(1R)-1-(4-Methoxyphenyl)-3,7-dimethyl-3-vinyloctane-1,7-diol Chemical and Physical Properties
Names and Identifiers
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- (1R)-1-(4-Methoxyphenyl)-3,7-dimethyl-3-vinyloctane-1,7-diol
- (R)-1-(4-METHOXY-PHENYL)-3,7-DIMETHYL-3-VINYL-OCTANE-1,7-DIOL
- 1,7-Octanediol,3-ethenyl-1-(4-methoxyphenyl)-3,7-dimethyl-, [R-(R*,R*)]- (9CI)
- DTXSID50562148
- 130675-16-0
- 3-ETHENYL-1-(4-METHOXYPHENYL)-3,7-DIMETHYLOCTANE-1,7-DIOL
- (1R)-3-ETHENYL-1-(4-METHOXYPHENYL)-3,7-DIMETHYLOCTANE-1,7-DIOL
-
- Inchi: 1S/C19H30O3/c1-6-19(4,13-7-12-18(2,3)21)14-17(20)15-8-10-16(22-5)11-9-15/h6,8-11,17,20-21H,1,7,12-14H2,2-5H3
- InChI Key: BNSRMGLMWXGBOT-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)OC)CC(C=C)(C)CCCC(C)(C)O
Computed Properties
- Exact Mass: 306.21900
- Monoisotopic Mass: 306.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Refractive Index: 1.517
- PSA: 49.69000
- LogP: 4.25220
(1R)-1-(4-Methoxyphenyl)-3,7-dimethyl-3-vinyloctane-1,7-diol Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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